N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide

• IUPAC Name: N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide
• InChI: InChI=1S/C16H24N2O3/c1-5-6-7-8-16(19)18-17-12(2)13-9-10-14(20-3)15(11-13)21-4/h9-11H,5-8H2,1-4H3,(H,18,19)/b17-12+
• InChI Key: LTUBOSDNNTWFBI-SFQUDFHCSA-N
• Canonical SMILES: CCCCCC(=O)NN=C(C)C1=CC(=C(C=C1)OC)OC
• Isomeric SMILES: CCCCCC(=O)N/N=C(\C)/C1=CC(=C(C=C1)OC)OC
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide is an organic compound characterized by the presence of a hexanamide group linked to a 3,4-dimethoxyphenyl moiety through an ethylideneamino linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide typically involves the condensation of 3,4-dimethoxybenzaldehyde with hexanamide in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Commonly used catalysts include acids or bases, and the reaction is often performed at elevated temperatures to facilitate the condensation process.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired purity, yield, and cost-effectiveness. Optimization of reaction parameters, such as temperature, pressure, and catalyst concentration, is crucial to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce primary or secondary amines.

Scientific Research Applications

N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]cyclopropanecarboxamide
• N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]-2-fluorobenzamide

Uniqueness

N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]hexanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various applications.